Cas no 2097920-22-2 (4-tert-butyl-2-oxo-N-(quinolin-6-yl)pyrrolidine-3-carboxamide)

• Product Name: 4-tert-butyl-2-oxo-N-(quinolin-6-yl)pyrrolidine-3-carboxamide
• CAS No: 2097920-22-2
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 5469087
• Update Time: 2025-05-25

4-tert-butyl-2-oxo-N-(quinolin-6-yl)pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-2-oxo-N-(quinolin-6-yl)pyrrolidine-3-carboxamide
• 4-tert-butyl-2-oxo-N-quinolin-6-ylpyrrolidine-3-carboxamide

• Inchi： 1S/C18H21N3O2/c1-18(2,3)13-10-20-16(22)15(13)17(23)21-12-6-7-14-11(9-12)5-4-8-19-14/h4-9,13,15H,10H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key： YCHLXCVTCLABEP-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC2C=CC3C(=CC=CN=3)C=2)=O)C(CN1)C(C)(C)C

Computed Properties

• Exact Mass: 311.16337692 g/mol
• Monoisotopic Mass: 311.16337692 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.1
• Molecular Weight: 311.4

Additional information on 4-tert-butyl-2-oxo-N-(quinolin-6-yl)pyrrolidine-3-carboxamide

Comprehensive Overview of 4-tert-butyl-2-oxo-N-(quinolin-6-yl)pyrrolidine-3-carboxamide (CAS No. 2097920-22-2)

The compound 4-tert-butyl-2-oxo-N-(quinolin-6-yl)pyrrolidine-3-carboxamide (CAS No. 2097920-22-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine core modified with a quinoline moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 4-tert-butyl-2-oxo-N-(quinolin-6-yl)pyrrolidine-3-carboxamide has surged due to their versatility in medicinal chemistry. This compound’s tert-butyl group enhances its stability, while the quinolin-6-yl segment contributes to its binding affinity. Such properties align with current trends in targeted therapy and precision medicine, where molecules with high specificity are sought after. Users searching for "pyrrolidine derivatives" or "quinoline-based therapeutics" will find this compound highly relevant.

The synthesis of CAS No. 2097920-22-2 involves multi-step organic reactions, often employing amide coupling techniques and catalytic hydrogenation. Its carboxamide functionality is critical for forming hydrogen bonds, a feature exploited in drug design. Given the growing interest in AI-driven drug discovery, this compound’s structural data is frequently analyzed using computational chemistry tools to predict its interactions with proteins or nucleic acids.

From an industrial perspective, 4-tert-butyl-2-oxo-N-(quinolin-6-yl)pyrrolidine-3-carboxamide is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design. Its moderate solubility and lipophilicity make it suitable for in vitro assays, a topic frequently searched by professionals in pharmacology and biotechnology. Additionally, its potential role in addressing antibiotic resistance or cancer therapeutics aligns with global health priorities, further boosting its relevance.

Environmental and safety profiles of CAS No. 2097920-22-2 are also under scrutiny, as regulatory bodies emphasize green chemistry principles. Researchers are exploring sustainable synthesis routes to minimize waste, a topic trending in academic publications and industry reports. This compound’s compatibility with biodegradable solvents is another area of interest, reflecting the broader shift toward eco-friendly research practices.

In summary, 4-tert-butyl-2-oxo-N-(quinolin-6-yl)pyrrolidine-3-carboxamide represents a convergence of cutting-edge science and practical applications. Its structural complexity and functional diversity make it a valuable subject for studies in organic chemistry, medicinal chemistry, and molecular biology. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations and material science breakthroughs.